Cas no 77394-27-5 (Sesartemin)
Sesartemin structure
Product Name:Sesartemin
CAS No:77394-27-5
MF:C23H26O8
MW:430.447747707367
CID:837211
PubChem ID:3732009
Update Time:2025-04-19
Sesartemin Chemical and Physical Properties
Names and Identifiers
-
- Sesartemin
- NSC 380470
- [ "" ]
- BDBM50541533
- 6-[(3S,3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole
- Q27108283
- FS-9438
- C23H26O8
- SESARTEMIN-(+)
- NSC-380470
- NCI60_003597
- CHEBI:9128
- CHEMBL1980572
- NSC380470
- AKOS032948911
- (+)-Sesartemin
- DTXSID90321716
- 77394-27-5
- Diasesartemin
- 2-Episesalatin
- ACon1_001418
- 2-(3-Methoxy-4,5-methylenedioxyphenyl)-6-(3,4,5-trimethoxyphenyl)-3,7-dioxabicyclo[3.3.0]octane
- 4-Methoxy-6-[tetrahydro-4-(3,4,5-trimethoxyphenyl)-1H,3H-furo[3,4-c]furan-1-yl]-1,3-benzodioxole, 9CI
- SCHEMBL17385619
- Sesalatin
- DHWUVPPRBIJJKS-UHFFFAOYSA-N
- NCGC00180526-01
- BRD-A17828821-001-01-7
- 77449-31-1
- EPISESARTEMIN A
- MEGxp0_001364
- 3,3',4',5'-Tetramethoxy-4,5-methylenedioxy-7,9',7',9-diepoxylignan
-
- Inchi: 1S/C23H26O8/c1-24-16-5-12(6-17(25-2)22(16)27-4)20-14-9-29-21(15(14)10-28-20)13-7-18(26-3)23-19(8-13)30-11-31-23/h5-8,14-15,20-21H,9-11H2,1-4H3/t14-,15-,20+,21+/m0/s1
- InChI Key: DHWUVPPRBIJJKS-VUEDXXQZSA-N
- SMILES: O1C[C@@H]2[C@@H](C3C=C(C(=C(C=3)OC)OC)OC)OC[C@@H]2[C@H]1C1=CC(=C2C(=C1)OCO2)OC
Computed Properties
- Exact Mass: 430.16300
- Monoisotopic Mass: 430.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 590
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 73.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 546.7±50.0 °C at 760 mmHg
- Flash Point: 221.1±30.0 °C
- PSA: 73.84000
- LogP: 3.52490
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
Sesartemin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Sesartemin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5002-1 mg |
Sesartemin |
77394-27-5 | 1mg |
¥2595.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S94990-5 mg |
Sesartemin |
77394-27-5 | 5mg |
¥5120.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5002-5mg |
Sesartemin |
77394-27-5 | 5mg |
¥ 3560 | 2024-07-19 | ||
| TargetMol Chemicals | TN5002-5 mg |
Sesartemin |
77394-27-5 | 98% | 5mg |
¥ 3,560 | 2023-07-10 | |
| TargetMol Chemicals | TN5002-1 mL * 10 mM (in DMSO) |
Sesartemin |
77394-27-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| A2B Chem LLC | AH54388-5mg |
SesarteMin |
77394-27-5 | 98.0% | 5mg |
$635.00 | 2024-04-19 | |
| TargetMol Chemicals | TN5002-1 ml * 10 mm |
Sesartemin |
77394-27-5 | 1 ml * 10 mm |
¥ 3660 | 2024-07-19 |
Sesartemin Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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